1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole
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Overview
Description
1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole, also known as MMB, is a benzotriazole derivative compound. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and molecular biology.
Mechanism of Action
The mechanism of action of 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole is based on its ability to react with ROS. 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole contains a benzotriazole moiety that is susceptible to oxidation by ROS. Upon oxidation, 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole forms a fluorescent product that can be detected by fluorescence microscopy or flow cytometry. The fluorescence intensity is directly proportional to the amount of ROS present in the sample. This technique allows for the detection of ROS in cells and tissues in real-time.
Biochemical and Physiological Effects
1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of protein tyrosine phosphatases (PTPs), which are enzymes that play a critical role in regulating cellular signaling pathways. This inhibition leads to an increase in the phosphorylation of proteins, which can activate or inhibit downstream signaling pathways.
1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole has also been shown to induce apoptosis, or programmed cell death, in cancer cells. This effect is thought to be due to the generation of ROS, which can cause oxidative damage to cellular components and activate apoptotic pathways. 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole has also been shown to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole is its ability to detect ROS in real-time. This allows for the monitoring of ROS levels in cells and tissues under various conditions. 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole is also relatively easy to synthesize and can be conjugated to proteins or peptides for use as a fluorescent probe.
One limitation of 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole is its potential toxicity. 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole can generate ROS, which can cause oxidative damage to cellular components. This can lead to cell death or other adverse effects. Therefore, caution should be taken when using 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole in experiments.
Future Directions
There are several future directions for the use of 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole in scientific research. One direction is the development of new fluorescent probes based on the 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole scaffold. These probes could be used to detect other reactive species, such as reactive nitrogen species, in cells and tissues.
Another direction is the use of 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole in the development of new cancer therapies. 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole has been shown to inhibit the growth of cancer cells in vitro and in vivo. Further studies are needed to determine the potential of 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole as a cancer therapeutic agent.
Conclusion
In conclusion, 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole, or 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole, is a benzotriazole derivative compound that has been extensively studied for its potential applications in scientific research. Its ability to detect ROS in real-time has made it a valuable tool in the study of various biochemical and physiological processes. Further studies are needed to determine the full potential of 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole in scientific research.
Synthesis Methods
The synthesis of 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole involves the reaction of 2-methoxy-4-(methylthio)benzoic acid with 1H-1,2,3-benzotriazole-1-carboxamidine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction yields 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole as a white crystalline solid with a melting point of 184-186°C.
Scientific Research Applications
1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole has been widely used in scientific research as a tool to investigate various biochemical and physiological processes. It is commonly used as a fluorescent probe for detecting reactive oxygen species (ROS) in cells and tissues. 1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole reacts with ROS to form a fluorescent product that can be detected by fluorescence microscopy or flow cytometry. This technique has been used to study the role of ROS in various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.
1-[2-methoxy-4-(methylthio)benzoyl]-1H-1,2,3-benzotriazole has also been used as a tool to study protein-protein interactions. It can be conjugated to proteins or peptides and used as a fluorescent probe to monitor protein-protein interactions in vitro and in vivo. This technique has been used to study the interaction between various proteins, including enzymes, receptors, and transcription factors.
properties
IUPAC Name |
benzotriazol-1-yl-(2-methoxy-4-methylsulfanylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O2S/c1-20-14-9-10(21-2)7-8-11(14)15(19)18-13-6-4-3-5-12(13)16-17-18/h3-9H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNBMSSLWODJJEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)SC)C(=O)N2C3=CC=CC=C3N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-benzotriazol-1-yl[2-methoxy-4-(methylsulfanyl)phenyl]methanone |
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